Cas no 42163-27-9 (1-(methylamino)butan-2-ol)

• Product Name: 1-(methylamino)butan-2-ol
• CAS No: 42163-27-9
• MF: C₅H₁₃NO
• MW: 103.162821531296
• MDL: MFCD12801536
• CID: 3981329
• PubChem ID: 13432441
• Update Time: 2025-04-22

1-(methylamino)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-(methylamino)-
• N-Methyl-1-amino-2-butanol
• 1-(Methylamino)butan-2-ol
• F83111
• 1-(methylamino)-2-butanol
• AKOS010106132
• SCHEMBL1719873
• CS-0225521
• DB-190654
• 42163-27-9
• EN300-1241275
• 1-(methylamino)butan-2-ol

• MDL： MFCD12801536
• Inchi： 1S/C5H13NO/c1-3-5(7)4-6-2/h5-7H,3-4H2,1-2H3
• InChI Key： RDTCWQXQLWFJGY-UHFFFAOYSA-N
• SMILES： OC(CNC)CC

Computed Properties

• Exact Mass: 103.099714038g/mol
• Monoisotopic Mass: 103.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų